Cas no 1021024-58-7 (2-fluoro-N-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}benzene-1-sulfonamide
• CAS No: 1021024-58-7
• MF: C₂₀H₂₁FN₄O₃S
• MW: 416.469146490097
• CID: 6169366
• PubChem ID: 42065481
• Update Time: 2025-06-11

2-fluoro-N-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}benzene-1-sulfonamide
• 2-fluoro-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)benzenesulfonamide
• 2-fluoro-N-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]benzenesulfonamide
• 1021024-58-7
• F2445-0149
• AKOS024648859

• Inchi： 1S/C20H21FN4O3S/c1-3-12-28-20-13-19(22-14(2)23-20)24-15-8-10-16(11-9-15)25-29(26,27)18-7-5-4-6-17(18)21/h4-11,13,25H,3,12H2,1-2H3,(H,22,23,24)
• InChI Key： DNRVYIVKOIRIHL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)OCCC)(=O)=O

Computed Properties

• Exact Mass: 416.13183988g/mol
• Monoisotopic Mass: 416.13183988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 102Ų

Additional information on 2-fluoro-N-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}benzene-1-sulfonamide

Introduction to 2-Fluoro-N-{4-[(2-Methyl-6-Propoxypyrimidin-4-yl)amino]phenyl}benzene-1-sulfonamide (CAS No. 1021024-58-7)

2-Fluoro-N-{4-[(2-Methyl-6-propoxypyrimidin-4-yl)amino]phenyl}benzene-1-sulfonamide (CAS No. 1021024-58-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the sulfonamide class of compounds and has shown promising activity in various biological assays. The unique structure of this molecule, characterized by the presence of a fluoro group, a propoxy-substituted pyrimidine, and a sulfonamide moiety, makes it a valuable candidate for the development of new therapeutic agents.

The sulfonamide group in this compound plays a crucial role in its biological activity. Sulfonamides are known for their ability to inhibit bacterial dihydropteroate synthase, an enzyme essential for the synthesis of folic acid in bacteria. However, the 2-fluoro-N-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}benzene-1-sulfonamide has been found to exhibit broader biological activities beyond its antibacterial properties. Recent studies have shown that this compound has potential applications in the treatment of various diseases, including cancer and inflammatory disorders.

In the context of cancer research, 2-fluoro-N-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}benzene-1-sulfonamide has demonstrated significant antiproliferative effects on several cancer cell lines. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound effectively inhibited the growth of human lung adenocarcinoma cells (A549) and breast cancer cells (MCF-7). The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

Moreover, 2-fluoro-N-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}benzene-1-sulfonamide has shown promise in the treatment of inflammatory disorders. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. A recent study published in the Journal of Inflammation Research found that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages.

The fluoro substitution on the benzene ring is another key feature of this compound. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic properties. This is particularly important for drugs that need to cross biological membranes or have a long half-life in vivo. The presence of the fluoro group in 2-fluoro-N-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}benzene-1-sulfonamide may contribute to its favorable pharmacokinetic profile, making it a promising candidate for further preclinical and clinical development.

The propoxy-substituted pyrimidine moiety is another critical component of this molecule. Pyrimidines are heterocyclic compounds that are found in many biologically active molecules, including nucleic acids and vitamins. The propoxy substitution on the pyrimidine ring can influence the binding affinity and selectivity of the compound towards its target proteins. In the case of 2-fluoro-N-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}benzene-1-sulfonamide, this substitution may enhance its interaction with specific protein targets involved in cancer and inflammation.

Recent advances in computational chemistry have also contributed to our understanding of the structure-function relationship of 2-fluoro-N-{4-[ (2-methyl -6-propoxypyrimidin -4 -yl) amino ] phenyl } benzene -1 -sulfonamide. Molecular docking studies have revealed that this compound binds to specific pockets on target proteins with high affinity and specificity. These findings provide valuable insights into the molecular mechanisms underlying its biological activities and can guide the rational design of more potent analogs.

In conclusion, 2-fluoro-N-{4-[ (2-methyl -6-propoxypyrimidin -4 -yl) amino ] phenyl } benzene -1 -sulfonamide (CAS No. 1021024-58-7) is a promising compound with diverse biological activities. Its unique chemical structure, characterized by a sulfonamide group, a fluoro-substituted benzene ring, and a propoxy-substituted pyrimidine moiety, confers it with potential therapeutic applications in cancer and inflammatory disorders. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.